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The application of potassium is a critical component of nutrient management in modern maize

(Zea mays L.) cultivation, directly impacting yield, quality, and ultimately, profitability. While

traditional potassium sources like potassium chloride (KCl) and potassium sulfate (K₂SO₄) are

widely used, potassium thiosulfate (KTS) is emerging as a liquid alternative with potential

agronomic advantages. This guide provides an objective comparison of the economic benefits

of KTS in maize cultivation against other common potassium fertilizers, supported by

experimental data and detailed methodologies.

Performance Comparison of Potassium Fertilizers
The economic viability of any fertilizer is a function of its cost and its impact on crop yield and

quality. The following tables summarize quantitative data from various studies to facilitate a

clear comparison of potassium thiosulfate with potassium chloride and potassium sulfate.

Table 1: Economic Analysis of Potassium Thiosulfate Application in Winter Maize
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Treatment
Grain Yield (
kg/ha )

Gross Return
(₹/ha)

Net Return
(₹/ha)

Benefit-Cost
Ratio (B:C)

NPK Control - 139,213 79,333 1.32

NPK + 30 L

KTS/ha (Drip)
- - - -

NPK + 60 L

KTS/ha (Drip)
- - - -

NPK + 30 L

CaTS/ha + 30 L

KTS/ha (Drip)

9063.0 184,163 124,905 2.11

NPK + 30 L

KTS/ha (Band)
- - - -

NPK + 60 L

KTS/ha (Band)
- - - -

Source: Adapted from a field experiment on winter maize. The study also included Calcium

Thiosulfate (CaTS), and the most profitable treatment combined both KTS and CaTS.[1]

Table 2: Economic Feasibility of Potassium Sulfate vs. Potassium Chloride in Maize

Fertilizer
Type

Amount (
kg/fed )

Price (L.E.)
Grain Yield
(ton/fed)

Total Yield
Income
(L.E.)

Net Income
(L.E.)

Control 0.0 0.0 2.95 26,180 -

Potassium

Sulfate
75 600 3.22 28,545 27,945

Potassium

Chloride
75 525 3.05 27,080 26,555

Source: Adapted from a study on sandy soil under a fertigation system. 1 feddan (fed) is

approximately equal to 0.42 hectares.[2]
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Table 3: Profitability of Muriate of Potash (MOP) Application in Maize Across Different Regions

State
Yield Increase with
MOP ( kg/ha )

Additional Net
Profit (Rs./ha)

Benefit-Cost (B:C)
Ratio

Andhra Pradesh 406 4,568 5:1

Chhattisgarh 1,052 12,997 13:1

Maharashtra 664 7,662 6:1

Source: Results from large-scale field demonstrations.[3]

Experimental Protocols
Understanding the methodology behind the data is crucial for its correct interpretation and

application.

Experimental Protocol for Assessing Potassium Thiosulfate in Winter Maize[1]

Experimental Design: Randomized block design with four replications.

Treatments: Twelve treatments involving different levels of calcium thiosulfate (CaTS) and

potassium thiosulfate (KTS) (0, 15, 30, & 60 L/ha) applied via drip irrigation or band

placement. A control treatment with recommended NPK was included.

Fertilizer Application:

Nitrogen (N) and Phosphorus (P) were applied as urea and urea phosphate through

fertigation in all treatments.

Potassium (K) was applied as potassium sulfate (SOP) in the base NPK application.

CaTS and KTS were applied as per the treatment plan, either through the drip system or

as a band placement.

Data Collection:

Yield attributes: Weight of cobs per plant, weight of grains per cob, and 100-grain weight.
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Yield: Grain yield, stover yield, and stone yield were recorded at harvest.

Economic Analysis: Gross return, net return, and benefit-cost ratio were calculated based

on the cost of cultivation and the market price of the produce.

Experimental Protocol for Comparing Potassium Sulfate and Potassium Chloride in Maize[2]

Experimental Design: Split-split-plot design in a randomized complete block with three

replications.

Soil Type: Sandy soil.

Irrigation: Fertigation system.

Treatments: Different rates of potassium sulfate and potassium chloride.

Data Collection:

Growth parameters.

Yield.

Chemical constituents of the maize variety.

Economic Feasibility: Calculated based on the cost of inputs, outputs, and the net income

of the treatments.

Signaling Pathways and Experimental Workflows
To visualize the process of assessing the economic benefits of potassium fertilizers, the

following diagrams are provided.
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Phase 1: Experimental Planning

Phase 2: Field Implementation

Phase 3: Data Collection

Phase 4: Data Analysis & Conclusion
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Caption: Experimental workflow for assessing fertilizer economics.
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Conclusion
The available data suggests that potassium thiosulfate can be an economically viable option

for maize cultivation, with one study showing a significant increase in net returns and a

favorable benefit-cost ratio, albeit in combination with calcium thiosulfate.[1] Direct

comparisons with potassium chloride and potassium sulfate from a single, controlled

experiment are necessary for a definitive conclusion on the most economically advantageous

potassium source for maize.

Potassium sulfate has been shown to be more economically viable than potassium chloride in

some studies, particularly under fertigation in sandy soils.[2] However, muriate of potash

remains a widely used and often more affordable option, demonstrating significant profitability

in various regions.[3]

Researchers and agricultural professionals should consider the specific soil conditions,

application methods (drip, band, etc.), and the cost per unit of potassium for each fertilizer

source when making decisions. The choice of potassium fertilizer should be based on a

comprehensive analysis of these factors to maximize the economic benefits in maize

cultivation. Further research focusing on direct, multi-location, and multi-season comparative

trials of KTS against KCl and K₂SO₄ is warranted to provide more robust recommendations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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